Cas no 1878712-03-8 ((6-Fluoropyridin-3-yloxy)-acetic acid methyl ester)

• Product Name: (6-Fluoropyridin-3-yloxy)-acetic acid methyl ester
• CAS No: 1878712-03-8
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD31689221
• CID: 4783470
• Update Time: 2025-06-13

(6-Fluoropyridin-3-yloxy)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (6-Fluoropyridin-3-yloxy)-acetic acid methyl ester
• (6-Fluoro-pyridin-3-yloxy)-acetic acid methyl ester

• MDL： MFCD31689221
• Inchi： 1S/C8H8FNO3/c1-12-8(11)5-13-6-2-3-7(9)10-4-6/h2-4H,5H2,1H3
• InChI Key： XZXMUSCYZRIFIG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)OCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: 1.2
• Topological Polar Surface Area: 48.4

Additional information on (6-Fluoropyridin-3-yloxy)-acetic acid methyl ester

(6-Fluoropyridin-3-yloxy)-acetic acid methyl ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 1878712-03-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (6-Fluoropyridin-3-yloxy)-acetic acid methyl ester, represents a unique structural motif that has been explored for its potential biological activities and synthetic utility. The presence of a fluorine atom at the 6-position of the pyridine ring and the ester functionality at the terminal carboxyl group imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

In recent years, there has been a surge in interest regarding fluorinated heterocycles due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom, being electronegative, can modulate the electronic distribution within the molecule, thereby influencing its interactions with biological targets. This property has been leveraged in the development of various therapeutic agents, including kinase inhibitors, antiviral drugs, and anticancer compounds.

The specific structure of (6-Fluoropyridin-3-yloxy)-acetic acid methyl ester positions it as a versatile intermediate in synthetic chemistry. The pyridine ring is a common pharmacophore found in numerous bioactive molecules, while the acetic acid methyl ester moiety provides a site for further functionalization through hydrolysis or transesterification reactions. Such modifications are crucial for tailoring the compound's properties to meet specific biological requirements.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of novel agrochemicals and pharmaceuticals. For instance, researchers have explored its use in generating fluorinated pyridine derivatives that exhibit herbicidal and fungicidal activities. The fluorine atom's ability to enhance lipophilicity and reduce susceptibility to enzymatic degradation makes these derivatives particularly promising for field applications.

In the realm of medicinal chemistry, (6-Fluoropyridin-3-yloxy)-acetic acid methyl ester has been investigated as a building block for developing small-molecule inhibitors targeting protein-protein interactions. Protein-protein interactions play a pivotal role in numerous cellular processes, including signal transduction, DNA replication, and immune responses. By designing molecules that disrupt these interactions, researchers aim to develop treatments for diseases such as cancer, inflammation, and infectious disorders.

The incorporation of fluorine into drug candidates has also been associated with improved pharmacokinetic profiles. For example, fluorinated compounds often exhibit longer half-lives due to their resistance to metabolic degradation by cytochrome P450 enzymes. This resistance can lead to more sustained therapeutic effects and reduced dosing frequencies, enhancing patient compliance.

Moreover, the pyridin-3-yloxy group in this compound provides a hydrophilic extension that can improve solubility in aqueous environments. This balance between lipophilicity and hydrophilicity is critical for achieving optimal absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles in drug candidates. Such considerations are integral to the process of drug development from lead identification to clinical candidates.

The synthetic pathways involving (6-Fluoropyridin-3-yloxy)-acetic acid methyl ester have been optimized for scalability and efficiency. Advances in transition-metal-catalyzed cross-coupling reactions have enabled the construction of complex fluorinated pyridines with high yields and selectivity. These methods are particularly valuable in industrial settings where cost-effectiveness and reproducibility are paramount.

In conclusion, the compound with CAS number 1878712-03-8, known as (6-Fluoropyridin-3-yloxy)-acetic acid methyl ester, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in drug discovery and molecular innovation.